Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate

• IUPAC Name: methyl 4,4-dimethyl-2-(trifluoromethylsulfonyloxy)cyclohexene-1-carboxylate
• InChI: InChI=1S/C11H15F3O5S/c1-10(2)5-4-7(9(15)18-3)8(6-10)19-20(16,17)11(12,13)14/h4-6H2,1-3H3
• InChI Key: MKZLXGPUJGTVOY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C(C1)OS(=O)(=O)C(F)(F)F)C(=O)OC)C
• Molecular Formula: C11H15F3O5S
• Molecular Weight: 316.30 g/mol
• CAS No.: 1228780-46-8

Description

Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate is a useful research compound. Its molecular formula is C11H15F3O5S and its molecular weight is 316.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Cyclohexene Derivatives

A study demonstrates the synthesis of cyclopentene and cyclohexene derivatives through endo-mode ring closure of allenyl sulfones. This process involves the treatment of dimethyl 4-(phenylsulfonyl)-4,5-hexadiene-1,1-dicarboxylate with potassium tert-butoxide, leading to the formation of methyl 2-methyl-3-(phenylsulfonyl)-1-cyclopentenecarboxylate and several other derivatives in high yields (Mukai, Ukon, & Kuroda, 2003).

Oxidation of Organic Sulfides

Research into the autoxidation of cyclohex-2-enyl methyl sulfide has identified and quantified several products, including cyclohexenyl methyl sulfoxide and cyclohexenone, providing insights into reaction mechanisms and the potential for marked antioxidant activity (Bateman & Shipley, 1956).

Cyclization Reactions

The base-induced cyclization of specific carboxylates has been studied for its ability to yield compounds of high enantiomeric purity, showcasing the role of axial chirality in reaction mechanisms. Such cyclizations provide pathways to bicyclic sulfones and sulfoxides, revealing complex intermolecular hydrogen bonding networks crucial for product formation (Betts et al., 1999).

Reactions with Cyclic Ethers

Another study focuses on the superacidic catalysis by trifluoromethanesulfonic acid for the alkylation of benzene with various cyclic ethers. This process leads to the formation of phenyl-substituted compounds and illustrates the reactivity of cyclic ethers in superacidic media, emphasizing the influence of ring strain and carbocationic intermediates stability on product formation (Molnár et al., 2003).

Synthesis of Pyrimidine-4(3H)-ones

Research on the synthesis of CF3S(O)n-containing enaminones as precursors for pyrimidine-4(3H)-ones demonstrates their utility in reactions with aliphatic and aromatic amidines, leading to the production of uracil or 2-thiouracil derivatives. This study expands the toolkit for constructing heterocyclic compounds with potential applications in pharmaceutical chemistry (Sokolenko et al., 2017).